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Compound of Interest

Compound Name: Tantalum carbide (TaC)

Cat. No.: B086825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimentally measured and Density

Functional Theory (DFT) calculated properties of Tantalum Carbide (TaC). TaC is a transition

metal carbide known for its exceptional hardness, high melting point, and chemical inertness,

making it a material of significant interest in various high-performance applications. The

validation of computational models through experimental data is crucial for the predictive

design of new materials.

Data Presentation: A Side-by-Side Look at TaC
Properties
The following tables summarize the quantitative data for mechanical, electronic, and thermal

properties of TaC, comparing experimental findings with DFT calculations.

Table 1: Mechanical Properties of TaC
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Property Experimental Value DFT Calculated Value

Vickers Hardness
1600–2000 kg/mm ² (~9 Mohs)

[1]
-

20.9 ± 0.5 GPa[2][3][4]
23.3 GPa (ideal indentation

strength)[2][3][5]

21.0 GPa[2][6] -

Elastic Modulus 285 GPa[1] -

Young's Modulus 457 GPa[2][6] -

Fracture Toughness 7.4 MPa·m¹ᐟ²[2][6] -

Bulk Modulus (K₀) 290.7 (6.8) GPa[7] 267 (3) GPa[7]

- 310 GPa[7]

Elastic Constants
c₁₁=597(11) GPa, c₄₄=153(2)

GPa[7]

c₁₁=621(3) GPa, c₄₄=166.8(3)

GPa[7]

Lattice Parameter - 4.39 Å - 4.567 Å[7]

Table 2: Electronic and Thermal Properties of TaC
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Property Experimental Value DFT Calculated Value

Electrical Conductivity Metallic[1] Metallic nature confirmed[7][8]

Superconducting Tc 10.35 K[1] -

Magnetic Properties
Diamagnetic for x ≤ 0.9,

Paramagnetic for x > 0.9[1]
-

Melting Point 3768 °C[1] -

Thermal Conductivity 21 W/(m·K)[1] -

Coefficient of Thermal

Expansion (CTE)
6.04 x 10⁻⁶ K⁻¹ (TaC₀.₇₈₉)[9]

Generally good agreement

with experimental data[9]

6.37 x 10⁻⁶ K⁻¹ (TaC₀.₉₁₂)[9]

6.96 x 10⁻⁶ K⁻¹ (TaC₀.₉₉₇)[9]

(6.4±0.3)×10⁻⁶°C⁻¹[9]

Experimental Protocols
Detailed methodologies are essential for the reproducibility and validation of scientific findings.

Below are protocols for key experiments cited in the comparison of TaC properties.

High-Pressure, High-Temperature (HPHT) Synthesis and
Mechanical Testing
Objective: To synthesize high-quality, dense TaC samples and characterize their mechanical

properties.

Methodology:

Sample Preparation: Tantalum and carbon powders are mixed and subjected to high

pressure (e.g., 5.5 GPa) and high temperature (e.g., 1300-1400 °C) in a large-volume press.

This process, known as HPHT sintering, promotes densification of the material.[2][3][6]

Structural Characterization: The crystal structure and phase purity of the synthesized TaC

are confirmed using X-ray Diffraction (XRD).[2][3]
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Microstructural Analysis: The grain size and microstructure of the sintered samples are

examined using Scanning Electron Microscopy (SEM) and Transmission Electron

Microscopy (TEM).[2][6]

Mechanical Property Measurement:

Vickers Hardness: A Vickers indenter is used to create an indentation on the polished

surface of the TaC sample under a specific load. The dimensions of the indentation are

then measured to calculate the hardness.[2][3]

Fracture Toughness: The indentation fracture method is often used, where the lengths of

the cracks emanating from the corners of the Vickers indentation are measured to

determine the material's resistance to fracture.[2][6]

Young's Modulus: This can be determined through various methods, including

nanoindentation or ultrasonic techniques.[2][6]

Electronic and Thermal Property Measurements
Objective: To determine the electronic transport and thermal characteristics of TaC.

Methodology:

Electrical Conductivity: The electrical resistance of a TaC sample is measured as a function

of temperature using a four-probe method. This data is used to determine the material's

conductivity and its metallic nature.[1]

Superconducting Transition Temperature (Tc): The electrical resistance or magnetic

susceptibility of the sample is measured at very low temperatures. The sharp drop in

resistance or change in magnetic signal indicates the transition to the superconducting state,

defining Tc.[1]

Coefficient of Thermal Expansion (CTE): X-ray diffraction is performed on the TaC sample at

various temperatures. The change in the lattice parameter with temperature is used to

calculate the CTE.[9]
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Experimental and Computational Workflow for TaC
Property Validation
The following diagram illustrates the logical workflow for validating DFT calculations of TaC

properties with experimental data.

Experimental Validation DFT Calculation

TaC Synthesis
(e.g., HPHT)

Material Characterization
(XRD, SEM, TEM)

Property Measurement
(e.g., Hardness, CTE)

Comparison and Analysis

Define TaC Crystal Structure

Perform DFT Calculations
(e.g., VASP, Quantum Espresso)

Calculate Properties
(e.g., Elastic Constants, DOS)

Validated Understanding of TaC Properties

Click to download full resolution via product page

Caption: Workflow for validating DFT calculations of TaC properties with experimental data.
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Relationship between Synthesis, Structure, and
Properties
This diagram illustrates how the synthesis process influences the material's structure, which in

turn dictates its macroscopic properties.

Synthesis Method
(e.g., Sintering, CVD)

Microstructure
(Grain Size, Porosity)

Crystal Structure
(Lattice Parameters, Defects)

Macroscopic Properties
(Mechanical, Thermal, Electronic)

Click to download full resolution via product page

Caption: Influence of synthesis on the structure and properties of TaC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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